Cas no 2260937-00-4 (Pyrrolidine, 2-(3-chloro-2,6-difluorophenyl)-, hydrochloride (1:1))

• Product Name: Pyrrolidine, 2-(3-chloro-2,6-difluorophenyl)-, hydrochloride (1:1)
• CAS No: 2260937-00-4
• MF: C₁₀H₁₁Cl₂F₂N
• MW: 254.103847742081
• CID: 5457198
• PubChem ID: 137919931
• Update Time: 2025-06-13

Pyrrolidine, 2-(3-chloro-2,6-difluorophenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-2,6-difluorophenyl)pyrrolidine;hydrochloride
• Z3409000597
• 2-(3-chloro-2,6-difluorophenyl)pyrrolidine hydrochloride
• EN300-6732788
• 2260937-00-4
• Pyrrolidine, 2-(3-chloro-2,6-difluorophenyl)-, hydrochloride (1:1)

• Inchi： 1S/C10H10ClF2N.ClH/c11-6-3-4-7(12)9(10(6)13)8-2-1-5-14-8;/h3-4,8,14H,1-2,5H2;1H
• InChI Key： IMKJGKPNEZZEMV-UHFFFAOYSA-N
• SMILES： N1CCCC1C1=C(F)C=CC(Cl)=C1F.[H]Cl

Computed Properties

• Exact Mass: 253.0236611g/mol
• Monoisotopic Mass: 253.0236611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on Pyrrolidine, 2-(3-chloro-2,6-difluorophenyl)-, hydrochloride (1:1)

Comprehensive Overview of Pyrrolidine, 2-(3-chloro-2,6-difluorophenyl)-, hydrochloride (1:1) (CAS No. 2260937-00-4)

The compound Pyrrolidine, 2-(3-chloro-2,6-difluorophenyl)-, hydrochloride (1:1), identified by its CAS No. 2260937-00-4, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique pyrrolidine core substituted with a 3-chloro-2,6-difluorophenyl group, further stabilized as a hydrochloride salt. Its structural complexity and potential applications make it a subject of interest for scientists exploring novel bioactive compounds.

In recent years, the demand for halogenated pyrrolidine derivatives has surged due to their versatility in drug discovery. Researchers are particularly intrigued by the chloro-difluorophenyl moiety, which is known to enhance binding affinity and metabolic stability in target molecules. The CAS No. 2260937-00-4 compound is often discussed in forums focusing on structure-activity relationships (SAR) and medicinal chemistry optimization, aligning with the growing trend of AI-driven drug design and computational modeling.

The synthesis of Pyrrolidine, 2-(3-chloro-2,6-difluorophenyl)-, hydrochloride (1:1) involves multi-step organic transformations, including palladium-catalyzed cross-coupling and reductive amination. These methods are frequently searched by chemists seeking green chemistry alternatives or high-yield synthetic routes. The compound’s hydrochloride salt form improves solubility, a critical factor for bioavailability studies—a hot topic in preclinical development discussions.

Beyond pharmaceuticals, this compound’s fluorinated aromatic system has implications in agrochemical innovation, where pest resistance management and sustainable crop protection are key industry challenges. Its CAS No. 2260937-00-4 is occasionally referenced in patents related to herbicide adjuvants, reflecting broader interest in precision agriculture technologies.

Analytical characterization of 2260937-00-4 typically employs HPLC-MS and NMR spectroscopy, techniques central to quality control protocols. These methods are frequently queried in conjunction with regulatory compliance, especially given the emphasis on REACH and ICH guidelines in chemical documentation. The compound’s stability under various pH conditions is another area of exploration, tying into formulation science trends.

As the scientific community prioritizes fragment-based drug discovery, the pyrrolidine scaffold in 2260937-00-4 offers a modular building block for library design. This aligns with searches for privileged structures in combinatorial chemistry. Furthermore, its chiral center sparks discussions on enantioselective synthesis—a recurring theme in asymmetric catalysis literature.

In summary, Pyrrolidine, 2-(3-chloro-2,6-difluorophenyl)-, hydrochloride (1:1) (CAS No. 2260937-00-4) represents a compelling case study at the intersection of molecular design and applied chemistry. Its relevance to high-throughput screening, materials science, and industrial applications ensures continued visibility in academic and commercial research landscapes.